2-{3-ethyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(furan-2-yl)methyl]acetamide

• IUPAC Name: 2-(3-ethyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H15N3O4S/c1-2-17-14(20)13-11(5-7-23-13)18(15(17)21)9-12(19)16-8-10-4-3-6-22-10/h3-7H,2,8-9H2,1H3,(H,16,19)
• InChI Key: HAOICIWTNKWJTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCC3=CC=CO3
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

The compound “2-{3-ethyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(furan-2-yl)methyl]acetamide” is a complex organic molecule. It contains a total of 40 bonds, including 25 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 3 double bonds, and 10 aromatic bonds. The structure also includes 2 five-membered rings, 1 six-membered ring, and 1 nine-membered ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study reported the synthesis of a novel series of pyrano[2,3-d]pyrimidine-2,4-dione analogues as potential inhibitors against PARP-1. Another study reported the synthesis of new pyrimidine-containing compounds, where the reaction proceeded cleanly and completely in the presence of different amines to afford a series of pyrimidine and indene-containing products.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a thieno[3,2-d]pyrimidin-1-yl group, an ethyl group, a furan-2-ylmethyl group, and an acetamide group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been found in the literature, similar compounds have been studied. For example, a study reported the synthesis of a series of pyrano[2,3-d]pyrimidine-2,4-dione analogues, which were evaluated for their inhibitory activity towards PARP-1.

Scientific Research Applications

• Antibacterial and Antifungal Activity : Imidazole derivatives have demonstrated antimicrobial properties. .
• Anticancer Potential : Imidazole-based compounds exhibit cytotoxic effects against cancer cells. .
• Anti-Inflammatory Agents : Imidazoles may modulate inflammatory pathways. .

Biochemical Research

Imidazole derivatives serve as essential tools in biochemical studies:

• Histidine Mimic : Imidazole is a core component of the amino acid histidine. .
• Enzyme Inhibition : Imidazoles can inhibit enzymes due to their structural resemblance to active sites. .

Material Science and Catalysis

Imidazole-based materials find applications beyond medicine:

• Metal-Organic Frameworks (MOFs) : Imidazole ligands contribute to the stability and porosity of MOFs. .
• Catalytic Reactions : Imidazoles act as catalysts in various reactions. .

Analytical Chemistry

Imidazole derivatives are useful in analytical techniques:

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Pharmacology and Therapeutics

Imidazole compounds impact drug efficacy and metabolism:

• Drug Metabolism : Imidazoles can influence drug metabolism by interacting with cytochrome P450 enzymes. .
• Antiviral Potential : Some imidazole derivatives show antiviral activity. .